Cas no 652997-69-8 (2-Propenoic acid, 3-(2-amino-4-cyanophenyl)-, ethyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(2-amino-4-cyanophenyl)-, ethyl ester, (2E)-
• CAS No: 652997-69-8
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 400784
• PubChem ID: 71376178
• Update Time: 2025-04-19

2-Propenoic acid, 3-(2-amino-4-cyanophenyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-amino-4-cyanophenyl)-, ethyl ester, (2E)-
• ethyl 3-(2-amino-4-cyanophenyl)prop-2-enoate
• DTXSID60798890
• 652997-69-8

• Inchi： 1S/C12H12N2O2/c1-2-16-12(15)6-5-10-4-3-9(8-13)7-11(10)14/h3-7H,2,14H2,1H3
• InChI Key： PHUHIZWFJZAWNE-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC(C#N)=CC=1N)=O)CC

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.11